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Introduction

Sudan Black B (SBB) is a non-fluorescent, thermally stable, and slightly basic diazo dye used
for the histochemical demonstration of a wide range of lipids, including phospholipids, neutral
fats (triglycerides), and sterols.[1][2][3] Its lipophilic nature makes it highly soluble in fats; thus,
during the staining process, the dye preferentially partitions from its solvent into the cellular
lipids, staining them a characteristic blue-black or black color.[1][4] This staining mechanism is
primarily a physical process of dye absorption rather than a chemical reaction.[5]

This protocol provides a detailed method for the application of Sudan Black B staining on
frozen tissue sections, a crucial technique for the analysis of lipid distribution in various tissues.
[4][6] Performing this stain on frozen sections is imperative as the organic solvents used in
paraffin processing would otherwise dissolve the target lipids.[4][5]

Principle of Staining

The principle behind Sudan Black B staining lies in its differential solubility. The dye is more
soluble in the lipids present within the tissue section than in the solvent it is dissolved in.[4][5]
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When the tissue section is incubated with the Sudan Black B solution, the dye migrates from
the solvent into the intracellular and extracellular lipid droplets, rendering them visible under a
light microscope. Propylene glycol is a commonly used solvent for the dye as it does not
dissolve tissue lipids.[5]

Experimental Protocol

This protocol outlines the necessary steps for fixing, sectioning, staining, and mounting frozen
tissue sections for the visualization of lipids using Sudan Black B.

1. Materials and Reagents:

e Snap-frozen tissue blocks

e Cryostat

e Microscope slides (adhesive)

o Coverslips

e Staining jars (e.g., Coplin jars)

e Formalin, 10% Phosphate Buffered

e Propylene Glycol, 100%

e Sudan Black B Staining Solution (0.7 g Sudan Black B in 100 mL Propylene Glycol)
» Propylene Glycol, 85% Aqueous

¢ Nuclear Fast Red Solution (Kernechtrot)

e Aqueous Mounting Medium (e.g., Glycerin Jelly)
« Distilled water

e Tap water

2. Tissue Section Preparation:
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e Using a cryostat, cut frozen tissue blocks into sections of 8-16 um thickness.[5]
e Mount the sections onto adhesive microscope slides.
3. Staining Procedure:

» Fixation: Immerse the slides with the frozen sections in 10% Phosphate Buffered Formalin
for 1 to 5 minutes.[5][6]

» Rinsing: Rinse the sections in two changes of distilled water.[6]

o Dehydration: Blot off excess water and place the slides in 100% Propylene Glycol for 5 to 15
minutes to dehydrate the tissue.[5][6]

o Staining: Transfer the slides directly into the Sudan Black B Staining Solution. Incubate for
30 minutes to 2 hours at room temperature.[5][6] For a shorter staining time, the solution can
be preheated to 60°C, and the incubation time can be reduced to 3-10 minutes.[6][7]

 Differentiation: Differentiate the sections in 85% Propylene Glycol for 3 minutes with
agitation.[5][6] This step helps to remove excess stain.

e Rinsing: Rinse the slides in distilled water.[6]

o Counterstaining: Immerse the slides in Nuclear Fast Red Solution for 3 to 5 minutes to stain
the nuclei.[1][6]

e Washing: Gently wash the slides in several changes of tap water.[6]

e Mounting: Blot the excess water from the slides and coverslip using an aqueous mounting
medium.[5][6]

4. Expected Results:
e Lipids (Fat): Blue-black[1][6]

e Nuclei: Red[6]

Quantitative Data Summary
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Parameter Value Unit Notes
Tissue Section
) 8-16 pm
Thickness
o ] ] In 10% Phosphate
Fixation Time 1-5 minutes )
Buffered Formalin.
) ] ] In 100% Propylene
Dehydration Time 5-15 minutes
Glycol.
Staining Incubation )
30 - 120 minutes
(Room Temp)
Staining Incubation ) Optional accelerated
3-10 minutes
(60°C) method.
) o ) ) In 85% Propylene
Differentiation Time 3 minutes
Glycol.
Counterstaining Time 3-5 minutes In Nuclear Fast Red.
Sudan Black B
) 0.7 g/100mL In Propylene Glycol.
Concentration
Experimental Workflow
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Sudan Black B Staining Workflow for Frozen Sections

1. Cryosectioning
(8-16 pm)

:

2. Fixation
(10% Formalin, 1-5 min)

:

3. Rinse
(Distilled Water)

:

4. Dehydration
(100% Propylene Glycol, 5-15 min)

:

5. Staining
(Sudan Black B, 30-120 min)

:

6. Differentiation
(85% Propylene Glycol, 3 min)

:

7. Rinse
(Distilled Water)

:

8. Counterstaining
(Nuclear Fast Red, 3-5 min)

:

9. Washing
(Tap Water)

:

10. Mounting
(Agqueous Medium)

11. Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. microbenotes.com [microbenotes.com]

o 2. laboratorytests.org [laboratorytests.org]

e 3. youtube.com [youtube.com]

e 4. Sudan Black Stain-Histology Series-Baso Diagnostic Inc [baso.com.cn]
e 5. neuromuscular.wustl.edu [neuromuscular.wustl.edu]

e 6. newcomersupply.com [newcomersupply.com]

e 7. scytek.com [scytek.com]

¢ To cite this document: BenchChem. [Application Notes: Sudan Black B Staining Protocol for
Frozen Tissue Sections]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16086651/docs#application-notes-sudan-black-b-
staining-protocol-for-frozen-tissue-sections]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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